Cas no 1388020-83-4 (7-chloro-5-methyl-1-benzofuran)

• Product Name: 7-chloro-5-methyl-1-benzofuran
• CAS No: 1388020-83-4
• MF: C₉H₇ClO
• MW: 166.604281663895
• CID: 6177328
• PubChem ID: 84652552
• Update Time: 2025-06-15

7-chloro-5-methyl-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 7-chloro-5-methyl-1-benzofuran
• 1388020-83-4
• SCHEMBL15298769
• EN300-1165300

• MDL： MFCD22560066
• Inchi： 1S/C9H7ClO/c1-6-4-7-2-3-11-9(7)8(10)5-6/h2-5H,1H3
• InChI Key： QHGSBVGSIGXFKY-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC2C=COC=21

Computed Properties

• Exact Mass: 166.0185425g/mol
• Monoisotopic Mass: 166.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 13.1Ų

Additional information on 7-chloro-5-methyl-1-benzofuran

Introduction to 7-chloro-5-methyl-1-benzofuran (CAS No. 1388020-83-4)

7-chloro-5-methyl-1-benzofuran, identified by its Chemical Abstracts Service (CAS) number 1388020-83-4, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This heterocyclic aromatic structure has garnered attention due to its versatile applications in medicinal chemistry, particularly in the development of bioactive molecules. The presence of both chloro and methyl substituents on the benzofuran core imparts unique reactivity, making it a valuable intermediate in synthetic pathways targeting various therapeutic areas.

The molecular framework of 7-chloro-5-methyl-1-benzofuran consists of a fused benzene and furan ring system, with the chloro group at the 7-position and a methyl group at the 5-position. This specific arrangement enhances its utility as a building block in drug discovery, enabling further functionalization through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Such transformations are pivotal in constructing more complex scaffolds that exhibit desirable pharmacological properties.

In recent years, 7-chloro-5-methyl-1-benzofuran has been explored in the synthesis of novel compounds with potential antimicrobial, anti-inflammatory, and anticancer activities. The chloro substituent, in particular, serves as a handle for introducing additional functionalities, while the methyl group contributes to steric and electronic modulation. These features have made this compound a focal point in academic and industrial research endeavors aimed at identifying next-generation therapeutics.

One notable application of 7-chloro-5-methyl-1-benzofuran is in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. Researchers have leveraged its scaffold to design molecules that disrupt aberrant signaling pathways by targeting specific tyrosine kinases. The benzofuran core provides a rigid structure that mimics natural substrates, while modifications at the 3-position or other positions allow for fine-tuning of binding affinity and selectivity. Preliminary studies suggest that derivatives of this compound exhibit promising inhibitory effects in vitro, warranting further investigation into their clinical potential.

Furthermore, the synthesis of 7-chloro-5-methyl-1-benzofuran itself has been optimized to achieve high yields and purity, ensuring its readiness for downstream applications. Modern synthetic methodologies, such as palladium-catalyzed coupling reactions and microwave-assisted organic synthesis, have streamlined the production process, making it more efficient and scalable. These advancements underscore the compound's importance as a commercially viable intermediate in pharmaceutical manufacturing.

The versatility of 7-chloro-5-methyl-1-benzofuran extends beyond kinase inhibition; it has also been investigated as a precursor for developing antimicrobial agents. The structural motifs present in this compound are known to interact with bacterial enzymes or cell membranes, disrupting essential biological processes. By incorporating additional pharmacophores derived from 7-chloro-5-methyl-1-benzofuran, chemists have generated novel compounds with enhanced activity against resistant strains of pathogens. Such efforts align with global initiatives to combat antibiotic resistance.

Recent breakthroughs in computational chemistry have further enhanced the utility of 7-chloro-5-methyl-1-benzofuran by enabling rapid virtual screening of derivatives. Machine learning algorithms can predict binding affinities and pharmacokinetic properties with remarkable accuracy, allowing researchers to prioritize promising candidates for experimental validation. This synergy between experimental synthesis and computational modeling accelerates the drug discovery pipeline, making compounds like 7-chloro-5-methyl-1-benzofuran indispensable tools for modern medicinal chemists.

The future prospects for 7-chloro-5-methyl-1-benzofuran are bright, with ongoing research exploring its role in emerging therapeutic modalities such as targeted protein degradation and immunotherapy. Its scaffold offers unique opportunities for designing molecules that modulate complex biological networks beyond traditional receptor-based pharmacology. As our understanding of disease mechanisms evolves, so too will the applications of this versatile intermediate.

In conclusion,7-chloro-5-methyl-1-benzofuran (CAS No. 1388020-83-4) represents a cornerstone in contemporary pharmaceutical research due to its structural features and synthetic flexibility. Its contributions to drug discovery span multiple therapeutic domains, from oncology to infectious diseases, underscoring its significance as a chemical entity with far-reaching implications for human health.